Cas no 61203-99-4 (1-Cyano-4-(trans-4-propylcyclohexyl)benzene)

• Product Name: 1-Cyano-4-(trans-4-propylcyclohexyl)benzene
• CAS No: 61203-99-4
• MF: C₁₆H₂₁N
• MW: 227.34464430809
• MDL: MFCD04038799
• CID: 57645
• PubChem ID: 87559204
• Update Time: 2025-10-16

1-Cyano-4-(trans-4-propylcyclohexyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(trans-4-propylcyclohexyl)benzonitrile
• 1-Cyano-4-(Trans-4-Propylcyclohexyl)Benzene
• 4-(TRANS-4'-N-PROPYLCYCLOHEXYL)BENZONITRILE
• C18
• trans-4-(4-Propylcyclohexyl)benzonitrile
• Benzonitrile,4-(4-propylcyclohexyl)-, trans-
• 1-(p-Cyanophenyl)-4-propylcyclohexane
• 4-(4-Propylcyclohexyl)benzonitrile
• 4-(4-trans-Propylcyclohexyl)benzonitrile
• 4-(trans-4-Propylcyclohexyl)-1-cyanobenzene
• 4-(trans-4-n-Propylcyclohexyl)-1-cyanobenzene
• Licristal S 1103
• PCH 3
• S 1103
• ZhKM 1097
• p-trans-4-Propylcyclohexylbenzonitrile
• trans-4-Propyl(4-cyanophenyl)cyclohexane
• trans-4-Propyl-1-(4-cyanophenyl)cyclohexane
• 1-Cyano-4-(trans-4-propylcyclohexyl)benzene

• MDL： MFCD04038799
• Inchi： 1S/C16H21N/c1-2-3-13-4-8-15(9-5-13)16-10-6-14(12-17)7-11-16/h6-7,10-11,13,15H,2-5,8-9H2,1H3
• InChI Key： XXUSEPRYHRDKFV-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C1CCC(CCC)CC1

Computed Properties

• Exact Mass: 227.16700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 43.0 to 47.0 deg-C
• Boiling Point: 351.8°C at 760 mmHg
• PSA: 23.79000
• LogP: 4.63218

1-Cyano-4-(trans-4-propylcyclohexyl)benzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3439 6.1/PG III
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 1-Cyano-4-(trans-4-propylcyclohexyl)benzene

1-Cyano-4-(trans-4-propylcyclohexyl)benzene: A Comprehensive Overview

1-Cyano-4-(trans-4-propylcyclohexyl)benzene, also known by its CAS number CAS No. 61203-99-4, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyano group attached to a benzene ring and a trans-4-propylcyclohexyl substituent. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 1-Cyano-4-(trans-4-propylcyclohexyl)benzene typically involves multi-step organic reactions, including Friedel-Crafts alkylation, Grignard reactions, and subsequent functionalization to introduce the cyano group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have explored the use of transition metal catalysts, such as palladium and nickel complexes, to facilitate coupling reactions that yield high-purity samples of this compound.

One of the most notable applications of CAS No. 61203-99-4 is in the development of advanced materials. The compound's rigid structure and ability to form stable π-conjugated systems make it an excellent candidate for use in organic semiconductors and optoelectronic devices. For instance, studies have shown that films made from this compound exhibit promising charge transport properties, which are critical for applications in thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). Recent research has focused on optimizing the molecular packing and crystallinity of this compound to enhance its electronic performance.

In the pharmaceutical industry, 1-Cyano-4-(trans-4-propylcyclohexyl)benzene has been investigated as a potential lead compound for drug development. Its ability to interact with biological targets through non-covalent interactions makes it a valuable tool in medicinal chemistry. For example, researchers have explored its potential as an inhibitor of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. Computational studies have revealed that the compound's cyclohexane ring can serve as a scaffold for further functionalization to improve bioavailability and selectivity.

The physical properties of CAS No. 61203-99-4 are also worth noting. The compound is typically a crystalline solid with a melting point around 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating its potential for use in light-harvesting applications. Recent studies have utilized X-ray crystallography to determine the molecular geometry of this compound, providing insights into its electronic structure and reactivity.

From an environmental perspective, understanding the fate and transport of 1-Cyano-4-(trans-4-propylcyclohexyl)benzene in natural systems is crucial for assessing its potential impact on ecosystems. Research has shown that the compound undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its biodegradation. Efforts are ongoing to develop bioremediation strategies that can effectively remove this compound from contaminated sites.

In conclusion, CAS No. 61203-99-4, or 1-Cyano-4-(trans-4-propylcyclohexyl)benzene, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key molecule for future innovations in materials science, electronics, and medicine. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.